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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzaldehyde

Cat. No.: B101905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methyl-4-nitrobenzaldehyde (CAS
Number: 18515-67-8), a key chemical intermediate with significant applications in the
pharmaceutical and agrochemical industries. This document details its chemical and physical
properties, provides a comprehensive synthesis protocol, and explores its potential applications
in research and drug development.

Chemical and Physical Properties

3-Methyl-4-nitrobenzaldehyde, also known by its synonyms 5-Formyl-2-nitrotoluene and 4-
Formyl-2-methylnitrobenzene, is a solid, brown to dark brown compound.[1] Its core structure
consists of a benzaldehyde ring substituted with a methyl group at position 3 and a nitro group

at position 4.

Table 1: Physicochemical Properties of 3-Methyl-4-
hitrobenzaldehyde

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b101905?utm_src=pdf-interest
https://www.benchchem.com/product/b101905?utm_src=pdf-body
https://www.benchchem.com/product/b101905?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8490362_EN.htm
https://www.benchchem.com/product/b101905?utm_src=pdf-body
https://www.benchchem.com/product/b101905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 18515-67-8 [2]
Molecular Formula CsH7NOs3 [2]
Molecular Weight 165.15 g/mol [2]
Boiling Point (Predicted) 304.4 £ 30.0 °C [1]
Density (Predicted) 1.278 + 0.06 g/cm?3 [1]
Physical Form Solid [1]
Color Brown to dark brown [1]

N Under inert gas (Nitrogen or
Storage Conditions [1]
Argon) at 2-8°C

Table 2: Spectroscopic Data for 3-Methyl-4-
nitrobenzaldehyde

Spectroscopy Data Reference

5: 2.66 (s, 3H), 7.84-7.87 (m,
1H NMR (300 MHz, CDCls) 2H), 8.04-8.07 (d, J=8.7Hz,  [1]
1H), 10.12 (s, 1H)

3104, 3079, 2981, 2857, 2743,
1702, 1607, 1518, 1383, 1361,

Infrared (KBr) [1]
1308, 1226, 1153, 1008, 832,

735cm™?

Synthesis of 3-Methyl-4-nitrobenzaldehyde

The synthesis of 3-Methyl-4-nitrobenzaldehyde can be efficiently achieved through the
oxidation of 3-methyl-4-nitrobenzyl alcohol.

Experimental Protocol

Materials:
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o 3-methyl-4-nitrobenzyl alcohol (1.0 eq.)

e Pyridinium chlorochromate (PCC) (1.1 eq.)

e Dichloromethane (CH2Cl2)

o Diatomaceous earth

 Silica gel (100-200 mesh)

o Petroleum ether (60-80 °C)

o Ethyl acetate

Procedure:

Dissolve 3-methyl-4-nitrobenzyl alcohol (1.0 eq.) in dichloromethane.

e Add pyridinium chlorochromate (1.1 eq.) to the solution.

« Stir the reaction mixture for 3 hours at room temperature.

e Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC).
e Upon completion, filter the mixture through a pad of diatomaceous earth.

o Concentrate the filtrate under reduced pressure.

o Adsorb the concentrated residue onto 100-200 mesh silica gel.

» Purify the product by flash column chromatography on silica gel using a 5% ethyl acetate in
petroleum ether (60-80 °C) solution as the eluent.

o The final product, 3-methyl-4-nitrobenzaldehyde, is obtained as a milky white crystalline
solid with a reported yield of 93%.[1]

Diagram: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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